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Compound of Interest

Compound Name: AES-350

Cat. No.: B1665617 Get Quote

Ensuring the safe and compliant disposal of chemical substances is a cornerstone of laboratory

safety and environmental responsibility. However, a significant challenge arises when a single

designation, such as "AES-350," is used to identify multiple, distinct materials. Our initial

research has revealed that "AES-350" can refer to a variety of substances, each with unique

chemical properties and, consequently, requiring different disposal protocols.

To provide accurate and actionable guidance for the proper disposal of AES-350, it is

imperative to first identify the specific chemical entity in question. The term "AES-350" has

been associated with:

AES-A-350: A dispersant used in water treatment applications to manage calcium carbonate,

iron oxides, and manganese oxides.[1]

AES-350 (CAS No. 847249-57-4): A laboratory chemical classified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects.[2]

Stainless Steel Grade 350: A heat-treatable austenitic/martensitic alloy.[3]

AES-300: An asphalt-based product.

Packing Style 350: A braided packing material made from expanded graphite tape.[4]

The disposal procedures for a water treatment dispersant will differ vastly from those for a

laboratory-grade chemical, a steel alloy, or an asphalt product. For instance, the disposal of
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AES-350 with CAS No. 847249-57-4 is explicitly guided by precautionary statements such as

"Avoid release to the environment" and "Dispose of contents/ container to an approved waste

disposal plant."[2] In contrast, the disposal of a steel alloy would follow entirely different

recycling or waste management streams.

To receive accurate and safe disposal procedures, please provide more specific information

about the AES-350 you are working with, such as:

Chemical Abstract Service (CAS) Number: This is the most reliable identifier for a chemical

substance.

Product Data Sheet or Safety Data Sheet (SDS): This document will contain detailed

information on the composition, hazards, and disposal requirements.

Supplier or Manufacturer Name: This can help in tracing the specific product information.

Intended Use or Application: Knowing how the substance is used can provide clues to its

identity.

Once the specific identity of your AES-350 is established, we can provide the essential,

immediate safety and logistical information you need for its proper disposal, including detailed

operational plans and procedural, step-by-step guidance. Our commitment is to be your

preferred source for laboratory safety and chemical handling information, building deep trust by

providing value beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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